Cas no 114222-98-9 (4-(2-pyrazinyl)-1-Piperazinebutanamine)
114222-98-9 structure
Product Name:4-(2-pyrazinyl)-1-Piperazinebutanamine
CAS No:114222-98-9
MF:C12H21N5
MW:235.328641653061
CID:1099674
PubChem ID:14086527
Update Time:2025-04-20
4-(2-pyrazinyl)-1-Piperazinebutanamine Chemical and Physical Properties
Names and Identifiers
-
- 4-(2-pyrazinyl)-1-Piperazinebutanamine
- 4-(4-pyrazin-2-ylpiperazin-1-yl)butan-1-amine
- AKOS005862930
- 4-[4-(Pyrazin-2-yl)piperazin-1-yl]butan-1-amine
- 1-(4-Aminobutyl)-4-(2-pyrazinyl)piperazine
- DTXSID00555626
- HKMSGDHYCSNJPB-UHFFFAOYSA-N
- 1-Piperazinebutanamine, 4-(2-pyrazinyl)-
- 114222-98-9
- SCHEMBL9601272
-
- Inchi: 1S/C12H21N5/c13-3-1-2-6-16-7-9-17(10-8-16)12-11-14-4-5-15-12/h4-5,11H,1-3,6-10,13H2
- InChI Key: HKMSGDHYCSNJPB-UHFFFAOYSA-N
- SMILES: N1(CCCCN)CCN(C2C=NC=CN=2)CC1
Computed Properties
- Exact Mass: 235.17969569g/mol
- Monoisotopic Mass: 235.17969569g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 203
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 58.3Ų
4-(2-pyrazinyl)-1-Piperazinebutanamine Related Literature
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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